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Compound of Interest

Compound Name: Ethyl 6-chloronicotinate

Cat. No.: B132879 Get Quote

Ethyl 6-chloronicotinate is a chemical compound with significant applications in the synthesis

of pharmaceuticals and agrochemicals. This guide provides the fundamental molecular details

of this compound, specifically its molecular weight and formula, intended for researchers,

scientists, and professionals in drug development.

Core Molecular Data
The essential molecular information for Ethyl 6-chloronicotinate is summarized below. This

data is foundational for any experimental or developmental work involving this compound.

Parameter Value Reference

Molecular Formula C₈H₈ClNO₂ [1][2]

Molecular Weight 185.61 g/mol [1][2][3]

IUPAC Name
ethyl 6-chloropyridine-3-

carboxylate
[1]

CAS Number 49608-01-7 [1][2][4]

Chemical Structure and Properties
Ethyl 6-chloronicotinate is a derivative of nicotinic acid, featuring a chlorine atom at the 6-

position of the pyridine ring and an ethyl ester group.[2] This structure imparts specific reactivity
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that makes it a versatile building block in organic synthesis.[2] It is typically a colorless to pale

yellow liquid or a low-melting solid.[2]

Logical Relationship of Molecular Data
The molecular formula of a compound is the basis from which its molecular weight is

calculated. Each element in the formula contributes a specific atomic weight to the total

molecular weight.

Molecular Formula
(C₈H₈ClNO₂)

Molecular Weight
(185.61 g/mol)

Calculation based on

Atomic Weights
(C, H, Cl, N, O)

Summation of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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